Cas no 19446-30-1 (1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]-)

1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]- structure
19446-30-1 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]-
CAS No:19446-30-1
MF:C19H22N2O2
MW:310.390184879303
CID:176774
PubChem ID:209205
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]-
    • 2-[4-(azocan-1-yl)but-2-ynyl]isoindole-1,3-dione
    • 2-[4-(azocan-1-yl)but-2-yn-1-yl]-1H-isoindole-1,3(2H)-dione
    • BRN 5756676
    • N-(4-(Octahydroazocin-1-yl)but-2-ynyl)phthalimide
    • Phthalimide, N-(4-(octahydroazocin-1-yl)but-2-ynyl)-
    • ZM-I
    • N-[4-(Octahydroazocin-1-yl)-2-butynyl]phthalimide
    • 19446-30-1
    • DTXSID50173076
    • XAA30812
    • Inchi: 1S/C19H22N2O2/c22-18-16-10-4-5-11-17(16)19(23)21(18)15-9-8-14-20-12-6-2-1-3-7-13-20/h4-5,10-11H,1-3,6-7,12-15H2
    • InChI Key: YLXJAIWUVMTROU-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CC#CCN1CCCCCCC1)=O

Computed Properties

  • Exact Mass: 310.16826
  • Monoisotopic Mass: 310.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • Density: 1.169
  • Boiling Point: 462.5°Cat760mmHg
  • Flash Point: 198.2°C
  • Refractive Index: 1.577
  • PSA: 40.62

1H-Isoindole-1,3(2H)-dione,2-[4-(hexahydro-1(2H)-azocinyl)-2-butyn-1-yl]- Related Literature

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